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Compound of Interest

Compound Name: 8-bromo-cAMP

Cat. No.: B161051 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
8-Bromoadenosine-3',5'-cyclic monophosphate (8-bromo-cAMP) is a widely utilized analog of

the endogenous second messenger, cyclic adenosine monophosphate (cAMP).[1][2] Its utility

in research stems from two key properties: enhanced cell permeability compared to cAMP and

increased resistance to degradation by phosphodiesterases (PDEs), the enzymes that normally

hydrolyze cAMP.[1][2][3] These characteristics allow 8-bromo-cAMP to effectively and

persistently elevate intracellular cAMP signaling, making it a reliable tool for activating cAMP-

dependent pathways. Its primary target is Protein Kinase A (PKA), a central enzyme in

numerous cellular processes. This document provides a comprehensive technical overview of

8-bromo-cAMP, including its mechanism of action, quantitative data, experimental protocols,

and applications as a PKA activator.

Chemical and Physical Properties
8-bromo-cAMP is typically supplied as a sodium salt, which is a stable, lyophilized powder. Its

chemical structure features a bromine atom at the 8th position of the adenine ring, which

contributes to its increased lipophilicity and resistance to enzymatic degradation.
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Property Value Reference(s)

IUPAC Name
8-Bromoadenosine-3',5'-cyclic

monophosphate sodium salt

Synonyms 8-Br-cAMP, 8-Br-Camp

CAS Number 76939-46-3 (for sodium salt)

Molecular Formula C₁₀H₁₀BrN₅NaO₆P

Molecular Weight 430.08 g/mol

Purity Typically >99% by HPLC

Appearance Solid

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 128

mM). Insoluble in Ethanol.

Storage (Solid)

Store at -20°C for long-term

stability (up to 3 years). The

compound is reported to be

light-sensitive.

Storage (Solutions)

Aliquot and store at -20°C (1

month) or -80°C (1 year) to

avoid repeated freeze-thaw

cycles.

Mechanism of Action and Signaling Pathway
The Canonical PKA Signaling Pathway
Protein Kinase A (PKA) is a serine/threonine kinase that acts as a primary effector of cAMP

signaling in eukaryotic cells. In its inactive state, PKA exists as a tetrameric holoenzyme

composed of two regulatory (R) subunits and two catalytic (C) subunits. The R subunits contain

pseudosubstrate sequences that bind to the active sites of the C subunits, keeping them

inhibited.
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The activation cascade is initiated by extracellular signals (e.g., hormones, neurotransmitters)

binding to G-protein-coupled receptors (GPCRs). This triggers the activation of adenylyl

cyclase, which synthesizes cAMP from ATP. The binding of two cAMP molecules to each R

subunit induces a conformational change, leading to the dissociation of the active C subunits.

These freed C subunits can then phosphorylate a wide array of downstream substrate proteins

in the cytoplasm and nucleus, thereby regulating processes such as gene expression,

metabolism, and cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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